Cas no 1780417-29-9 (4-(difluoromethyl)-3-fluorobenzaldehyde)

• Product Name: 4-(difluoromethyl)-3-fluorobenzaldehyde
• CAS No: 1780417-29-9
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 4613460
• PubChem ID: 84654805
• Update Time: 2025-10-25

4-(difluoromethyl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-378624
• SCHEMBL23224343
• 4-(difluoromethyl)-3-fluorobenzaldehyde
• HTIKBKYQIGNSFZ-UHFFFAOYSA-N
• 1780417-29-9
• Z2792063700
• AT38341

• Inchi： 1S/C8H5F3O/c9-7-3-5(4-12)1-2-6(7)8(10)11/h1-4,8H
• InChI Key： HTIKBKYQIGNSFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1C(F)F

Computed Properties

• Exact Mass: 174.02924926g/mol
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(difluoromethyl)-3-fluorobenzaldehyde

Introduction to 4-(difluoromethyl)-3-fluorobenzaldehyde (CAS No. 1780417-29-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(difluoromethyl)-3-fluorobenzaldehyde, identified by the chemical abstracts service number 1780417-29-9, is a fluorinated aromatic aldehyde that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of two fluorine atoms at the difluoromethyl and fluorobenzaldehyde positions, exhibits distinct electronic and steric effects that make it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group, a key feature of this compound, is known to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into molecular structures often improves pharmacokinetic profiles, a critical factor in medicinal chemistry. Furthermore, the electron-withdrawing nature of the fluorobenzaldehyde moiety influences the reactivity of the aldehyde group, making it a versatile intermediate in organic synthesis. These properties have positioned 4-(difluoromethyl)-3-fluorobenzaldehyde as a promising building block for the design of small-molecule inhibitors, probes, and therapeutic agents.

In recent years, fluorinated aromatic compounds have been extensively studied for their potential in modulating biological pathways. The introduction of fluorine atoms into aromatic rings can alter hydrophobicity, lipophilicity, and electronic distribution, thereby influencing interactions with biological targets. The specific arrangement of fluorine atoms in 4-(difluoromethyl)-3-fluorobenzaldehyde has been exploited in several research endeavors to develop molecules with enhanced binding affinity to enzymes and receptors. For instance, studies have demonstrated its utility in creating selective inhibitors of various therapeutic targets, including kinases and transcription factors.

One of the most compelling applications of 4-(difluoromethyl)-3-fluorobenzaldehyde lies in its role as a precursor for synthesizing fluorinated heterocycles, which are prevalent in many bioactive natural products and synthetic drugs. The aldehyde functionality allows for further derivatization through condensation reactions with amino compounds, leading to Schiff bases and imines that serve as intermediates in drug discovery. Additionally, the presence of both fluorine substituents provides opportunities for fine-tuning physicochemical properties such as solubility and bioavailability, which are crucial for pharmaceutical development.

Recent advancements in computational chemistry have further highlighted the potential of 4-(difluoromethyl)-3-fluorobenzaldehyde as a scaffold for drug design. Molecular modeling studies have revealed that its structural features can be optimized to improve interactions with biological targets, offering a rational approach to designing more effective therapeutics. These computational insights have guided experimental efforts to develop novel analogs with improved pharmacological profiles. Moreover, the compound’s ability to participate in cross-coupling reactions has opened new avenues for constructing complex molecular architectures, enabling the synthesis of intricate drug candidates.

The growing interest in fluorinated compounds has also spurred research into their environmental impact and biodegradability. While fluorine atoms are known for their stability, this characteristic can pose challenges in terms of persistence and potential toxicity. However, ongoing studies are exploring strategies to mitigate these concerns while retaining the beneficial properties of fluorinated molecules. For instance, researchers are investigating ways to incorporate fluorine atoms into more sustainable chemical pathways or designing compounds that can be efficiently metabolized by biological systems.

In conclusion,4-(difluoromethyl)-3-fluorobenzaldehyde (CAS No. 1780417-29-9) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate in synthetic chemistry has enabled the development of novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound,4-(difluoromethyl)-3-fluorobenzaldehyde is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.